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Compound of Interest

Compound Name: AdCaPy

Cat. No.: B1201274 Get Quote

A comparative analysis with "AdCaPy" was not possible as no publicly available information,

research papers, or documentation could be found for a scientific software or method under

this name. It is presumed that "AdCaPy" may be a misspelling or a tool not in the public

domain.

This guide provides a comprehensive overview of SIMCA (Soft Independent Modelling of Class

Analogy), a widely used software for multivariate data analysis, with a focus on its applications

in research, drug development, and related scientific fields.

Introduction to SIMCA
SIMCA is a powerful statistical software package for multivariate data analysis, particularly well-

suited for handling large and complex datasets.[1][2][3] It is extensively used in various

scientific disciplines, including chemometrics, metabolomics, genomics, and spectroscopy, to

extract meaningful information from data.[1][4] The software is recognized by regulatory bodies

such as the EMA and US FDA for applications like Real-Time Release testing.[5]

The core of SIMCA's methodology is based on projection methods, primarily Principal

Component Analysis (PCA) and Partial Least Squares (PLS), which are used to create

predictive and classification models.[3]
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SIMCA offers a range of functionalities that are highly valuable in the drug discovery and

development pipeline:

High-Throughput Screening (HTS): Analyzing large datasets from HTS campaigns to identify

potential drug candidates.

Multi-Omics Data Analysis: Integrating and analyzing complex datasets from genomics,

proteomics, and metabolomics to understand disease mechanisms and identify biomarkers.

[1]

Spectroscopy and Analytical Data Analysis: Analyzing spectral data (e.g., NIR, Raman) for

quality control, process monitoring, and raw material identification.[1][6]

Predictive Modeling: Building models to predict the biological activity, toxicity, or other

properties of chemical compounds.[7]

Process Analytical Technology (PAT): Monitoring and controlling manufacturing processes in

real-time to ensure product quality.

Quantitative Performance Data
The performance of SIMCA models is typically evaluated using various statistical metrics. The

following tables summarize performance data from different studies using SIMCA for

classification and regression tasks.

Table 1: SIMCA Model Performance in Ventral Region-Calibration Data Set

Metric Fresh Samples Single-Frozen Double-Frozen Total Accuracy

F1 Score 86.5% 76.0% 82.4% -

Accuracy - - - 79.7%

Source: Adapted from a study on the differentiation of fresh and frozen-thawed fish using NIR

spectroscopy.[8]

Table 2: Classification Performance of SIMCA Model with 500-1100 cm⁻¹ Spectral Regions
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Group Sensitivity Specificity Accuracy

Training 100% 100% 100%

Test 100% 100% 100%

Source: Adapted from a study on the rapid detection of adulterants in whey protein

supplements using Raman spectroscopy.[6]

Table 3: Performance of DD-SIMCA Models for Medicine Screening

Medicine Type Sensitivity Specificity

All 11% 74%

Analgesics 37% 47%

Source: Adapted from a study on the usefulness of medicine screening tools.[9]

Experimental Protocols
Detailed methodologies are crucial for reproducing and validating scientific findings. Below are

examples of experimental workflows where SIMCA is applied.

Workflow for Spectroscopic Data Analysis and
Classification
This workflow outlines the typical steps for classifying samples based on their spectral data

using SIMCA.
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Caption: Workflow for sample classification using spectroscopic data and SIMCA.
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Logical Relationship in a Drug Discovery Cascade
This diagram illustrates the logical flow of a typical drug discovery process where multivariate

analysis tools like SIMCA can be applied at various stages.
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Caption: Logical flow of a drug discovery cascade highlighting SIMCA's role.

Signaling Pathway Analysis
While SIMCA is not directly used for drawing signaling pathways, it plays a crucial role in

analyzing the 'omics' data that helps in elucidating these pathways. For instance, by analyzing

gene expression or protein abundance data from cells treated with a drug, SIMCA can help

identify which pathways are significantly affected.

The following is a conceptual representation of a signaling pathway that could be investigated

using data analyzed by SIMCA.
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Caption: Conceptual signaling pathway where data analysis with SIMCA is applied.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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